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Compound of Interest

Compound Name: Diethylmercury

Cat. No.: B1204316

For Researchers, Scientists, and Drug Development Professionals

WARNING: Diethylmercury is an extremely toxic and volatile compound. It is a potent
neurotoxin that can be fatal upon exposure to even small amounts. The information provided
herein is for historical and academic purposes only and should not be interpreted as a guide for
its contemporary use. The synthesis and handling of diethylmercury are incredibly hazardous
and should not be attempted outside of a specialized, controlled laboratory environment with
appropriate personal protective equipment.

Introduction

Diethylmercury, (C2Hs)2Hg, is an organomercury compound that holds a unique, albeit
perilous, position in the history of chemistry. First synthesized in the mid-19th century, its
creation was a landmark achievement in the nascent field of organometallic chemistry,
demonstrating the formation of stable carbon-metal bonds.[1] However, its extreme toxicity,
tragically highlighted by several fatal incidents throughout its history, has led to its near-
complete abandonment in modern chemical research. This guide provides a technical overview
of the historical applications of diethylmercury, focusing on its synthesis, key reactions, and
physical properties as documented in 19th and early 20th-century chemical literature.

Historical Synthesis of Diethylmercury

The earliest syntheses of diethylmercury were pioneered by chemists like George Bowdler
Buckton and Edward Frankland. These early methods laid the groundwork for organometallic
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synthesis.

Key Historical Synthetic Routes

Several methods for the synthesis of diethylmercury were developed and refined throughout
the 19th century. The following are among the most significant:

» Reaction of Diethylzinc with Mercury Halides (Buckton, c. 1858): This method involved the
reaction of diethylzinc with a mercury halide, a foundational approach in early organometallic
synthesis.[1]

o Sodium Amalgam with Alkyl Halides (Frankland): Edward Frankland developed a method
using sodium amalgam (an alloy of sodium and mercury) with alkyl halides, which was
applicable to the synthesis of various dialkylmercury compounds.[1]

o Grignard Reaction (Early 20th Century): The advent of Grignard reagents provided a more
versatile and generally applicable route to diethylmercury. This method involves the
reaction of ethylmagnesium bromide with a mercury(ll) salt, such as mercuric chloride.[2]

Quantitative Data: Physical Properties of
Diethylmercury

The physical properties of diethylmercury were determined by various researchers. The data
presented below is a compilation from historical and modern sources.
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Property Value Source(s)
Molecular Formula CaHioHg [3]
Molar Mass 258.71 g/mol [3]
Appearance Colorless liquid [3]
Odor Slightly sweet [3]
Density 2.446 g/mL [3]
Melting Point -45 °C [3]
Boiling Point 156-157 °C [3]
Solubility in water Insoluble [3]

e Soluble in ethers,
Solubility in other solvents [3]
hydrocarbons, THF

Experimental Protocols (Reconstructed from
Historical Accounts)

The following experimental protocols are reconstructed from descriptions in historical chemical
literature. The apparatus and safety precautions reflect the practices of the 19th century and
are not adequate by modern standards.

Protocol 1: Synthesis of Diethylmercury via Grighard
Reaction

This method, a refinement of earlier techniques, became a common laboratory-scale
preparation.

Reagents:
e Magnesium turnings

o Dry diethyl ether
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o Ethyl bromide or ethyl iodide

e Mercuric chloride (HgClI2)

Procedure (Reconstructed):

A Grignard reagent is first prepared by reacting magnesium turnings with ethyl bromide or
ethyl iodide in anhydrous diethyl ether in a flask equipped with a reflux condenser.

o Once the Grignard reagent is formed, a solution of mercuric chloride in diethyl ether is slowly
added to the flask.

e The reaction mixture is then refluxed for a period of time to ensure the completion of the
reaction.

» After cooling, the reaction mixture is carefully hydrolyzed with water.
e The ether layer, containing the diethylmercury, is separated.

e The diethyl ether is removed by distillation, and the remaining crude diethylmercury is
purified by distillation under reduced pressure.

Historical Applications and Reactions

Beyond its synthesis, diethylmercury was utilized in a limited number of chemical applications,
primarily in the field of organometallic chemistry.

Transmetalation: The Schorigin Reaction

One of the notable historical reactions involving diethylmercury is the Schorigin (or Shorygin)
reaction. This reaction demonstrates the utility of diethylmercury as a reagent for preparing
other organometallic compounds through transmetalation. In this reaction, diethylmercury is
reacted with an alkali metal, such as sodium, to produce an alkylsodium compound.[1]

Reaction: (CzHs)2Hg + 2 Na — 2 C2HsNa + Hg

Visualizations
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Synthesis of Diethylmercury via Grignard Reaction
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Caption: Synthesis of Diethylmercury via Grignard Reaction.

The Schorigin Reaction: A Historical Transmetalation
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Caption: The Schorigin Reaction for Transmetalation.

Conclusion

The study of diethylmercury offers a fascinating glimpse into the origins of organometallic
chemistry. The ingenuity of 19th-century chemists in synthesizing these novel compounds is
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undeniable. However, the extreme toxicity of diethylmercury serves as a stark reminder of the
paramount importance of laboratory safety. While its direct application in modern research is
virtually non-existent, the historical context of its synthesis and reactions provides valuable
lessons for contemporary chemists and toxicologists. The development of safer alternative
reagents has rendered the use of diethylmercury obsolete, a testament to the progress in
chemical safety and synthetic methodology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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